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Compound Name: Tak-778

Cat. No.: B1241480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TAK-778, also known as TAK-779, is a potent and selective small-molecule antagonist of the

C-C chemokine receptor 5 (CCR5). CCR5 is a G protein-coupled receptor (GPCR) that plays a

crucial role in inflammatory responses and serves as a primary co-receptor for the entry of

macrophage-tropic (R5) strains of HIV-1 into host cells. The ability of TAK-778 to block the

interaction of CCR5 with its natural ligands, such as RANTES (CCL5), and to prevent HIV-1

entry makes it a valuable tool for drug discovery and research in immunology and virology.

These application notes provide detailed protocols for three common high-throughput

screening (HTS) assays to identify and characterize CCR5 antagonists like TAK-778: a

radioligand binding assay, a calcium mobilization assay, and an HIV-1 entry inhibition assay.

Mechanism of Action of TAK-778
TAK-778 is a non-peptide antagonist that binds to a transmembrane pocket of the CCR5

receptor. This binding allosterically inhibits the interaction of the natural chemokine ligands and

the HIV-1 envelope glycoprotein gp120 with the receptor, thereby preventing downstream

signaling and viral entry.
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TAK-778 Mechanism of Action
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Radioligand Binding Assay Workflow

Prepare CHO-CCR5
cell membranes

Incubate membranes with
[125I]-RANTES and test compound

Separate bound and
free radioligand via filtration

Quantify bound radioactivity
using a scintillation counter

Analyze data to
determine IC50 values
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Calcium Mobilization Assay Workflow

Seed CHO-CCR5 cells
in 384-well plates

Load cells with a
calcium-sensitive fluorescent dye

Add test compound
(antagonist)

Stimulate with CCR5
agonist (e.g., RANTES)

Measure fluorescence intensity
kinetically (e.g., FLIPR)

Analyze data to determine
IC50 values
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HIV-1 Entry Inhibition Assay Workflow

Seed target cells (e.g., MAGI-CCR5)
in 384-well plates

Pre-incubate cells with
test compound

Infect cells with an
R5-tropic HIV-1 reporter virus

Incubate for 48-72 hours

Lyse cells and measure
reporter gene activity (e.g., luminescence)

Analyze data to determine
EC50 values
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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